Cas no 89882-07-5 (Pyrimidine, 5-(ethylsulfonyl)-)

• Product Name: Pyrimidine, 5-(ethylsulfonyl)-
• CAS No: 89882-07-5
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 585896
• PubChem ID: 68341732
• Update Time: 2025-04-19

Pyrimidine, 5-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-(ethylsulfonyl)-
• 5-ethylsulfonylpyrimidine
• SCHEMBL12655562
• 5-(Ethanesulfonyl)pyrimidine
• 89882-07-5
• DTXSID60738236

• Inchi： 1S/C6H8N2O2S/c1-2-11(9,10)6-3-7-5-8-4-6/h3-5H,2H2,1H3
• InChI Key： IYSRJICIWCZHTQ-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN=C1)(CC)(=O)=O

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.3Ų